Cas no 1261905-20-7 (4-(4-Carboxy-3-fluorophenyl)nicotinic acid)

• Product Name: 4-(4-Carboxy-3-fluorophenyl)nicotinic acid
• CAS No: 1261905-20-7
• MF: C₁₃H₈FNO₄
• MW: 261.205327033997
• MDL: MFCD18323632
• CID: 2762526
• PubChem ID: 53229482
• Update Time: 2025-04-21

4-(4-Carboxy-3-fluorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18323632
• DTXSID10692652
• 4-(4-Carboxy-3-fluorophenyl)nicotinic acid, 95%
• 4-(4-CARBOXY-3-FLUOROPHENYL)NICOTINIC ACID
• 1261905-20-7
• 4-(4-Carboxy-3-fluorophenyl)nicotinic acid

• MDL： MFCD18323632
• Inchi： 1S/C13H8FNO4/c14-11-5-7(1-2-9(11)12(16)17)8-3-4-15-6-10(8)13(18)19/h1-6H,(H,16,17)(H,18,19)
• InChI Key： PMQBDIBPQLGOQR-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=C1)C1C=CN=CC=1C(=O)O

Computed Properties

• Exact Mass: 261.04373590Da
• Monoisotopic Mass: 261.04373590Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 87.5Ų